6-(4-fluorophenyl)-N,3-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide

• Molecular Formula: C23H18FN5OS
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-N,3-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide
• InChI: InChI=1S/C23H18FN5OS/c24-17-13-11-15(12-14-17)19-20(22(30)25-18-9-5-2-6-10-18)31-23-27-26-21(29(23)28-19)16-7-3-1-4-8-16/h1-14,19-20,28H,(H,25,30)
• InChI Key: WQSJWOIEDWHQJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2NC(C(S3)C(=O)NC4=CC=CC=C4)C5=CC=C(C=C5)F

Description

6-(4-fluorophenyl)-N,3-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide is a heterocyclic compound that belongs to the class of triazolothiadiazines. This compound is characterized by the fusion of a triazole ring with a thiadiazine ring, which imparts unique chemical and biological properties. The presence of the 4-fluorophenyl and diphenyl groups further enhances its pharmacological potential, making it a subject of interest in medicinal chemistry.

Preparation Methods

The synthesis of 6-(4-fluorophenyl)-N,3-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide typically involves the reaction of 3-substituted 4-amino-4H-1,2,4-triazole-5-thiols with 3-phenyl-2-propynal . This reaction can be carried out under reflux conditions in the presence of a catalytic amount of piperidine, yielding the desired product in good yields . Industrial production methods may involve optimization of reaction conditions to enhance yield and purity, such as using different solvents or catalysts.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce corresponding amines or alcohols.

Scientific Research Applications

6-(4-fluorophenyl)-N,3-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide has a wide range of scientific research applications:

Chemistry: It serves as a valuable intermediate in the synthesis of other heterocyclic compounds.

Biology: The compound exhibits significant antimicrobial, antifungal, and antiviral activities.

Medicine: It has shown potential as an anticancer agent, enzyme inhibitor, and anticonvulsant.

Industry: The compound is used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-(4-fluorophenyl)-N,3-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it can inhibit enzymes such as carbonic anhydrase and cholinesterase, leading to various pharmacological effects . The compound’s ability to form hydrogen bonds with target receptors enhances its binding affinity and specificity .

Comparison with Similar Compounds

Similar compounds to 6-(4-fluorophenyl)-N,3-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide include:

1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives: These compounds share the same core structure but differ in their substituents, leading to variations in their biological activities.

1,2,4-triazolo[5,1-b][1,3,5]thiadiazines: These isomeric compounds have a different arrangement of the triazole and thiadiazine rings, resulting in distinct chemical properties.

1,2,4-triazolo[1,5-c][1,3,5]thiadiazines: Another isomeric class with unique pharmacological profiles.

The uniqueness of this compound lies in its specific substituents, which confer enhanced biological activity and specificity compared to other similar compounds .